1-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-3-(3-phenylpropyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-3-(3-phenylpropyl)urea, also known as HPPU, is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties.
Scientific Research Applications
Anticancer Properties
The compound has shown promise in cancer research due to its potential as an antiproliferative agent. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Preliminary studies suggest that it may inhibit tumor growth by interfering with cell cycle progression or inducing apoptosis (programmed cell death) in cancer cells .
Anti-inflammatory Activity
Inflammation plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. Studies have explored the anti-inflammatory properties of this compound. It may modulate inflammatory pathways, such as NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells), potentially offering therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease .
Cardiovascular Effects
Researchers have investigated the impact of this compound on cardiovascular health. It may influence blood pressure regulation, vascular function, and lipid metabolism. Some studies suggest that it could be a potential candidate for managing hypertension or preventing atherosclerosis .
Neuroprotective Potential
Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. This compound has been studied for its neuroprotective effects. It may enhance neuronal survival, reduce oxidative stress, and modulate neurotransmitter systems. However, further research is needed to validate its efficacy in treating neurodegenerative conditions .
Antiviral Activity
In vitro studies have explored the antiviral properties of this compound against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). It may interfere with viral replication or entry mechanisms, making it a potential candidate for antiviral drug development .
Metabolic Disorders
Metabolic syndrome, diabetes, and obesity are global health challenges. Some investigations have focused on how this compound affects glucose metabolism, insulin sensitivity, and lipid homeostasis. It may offer therapeutic benefits in managing metabolic disorders, although clinical trials are necessary to confirm its efficacy .
These six areas represent only a fraction of the potential applications of 3-[(4-hydroxyoxan-4-yl)methyl]-1-(3-phenylpropyl)urea. As research continues, we may uncover additional uses and mechanisms of action for this intriguing compound . If you’d like more information on any specific aspect, feel free to ask!
properties
IUPAC Name |
1-[(4-hydroxyoxan-4-yl)methyl]-3-(3-phenylpropyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3/c19-15(18-13-16(20)8-11-21-12-9-16)17-10-4-7-14-5-2-1-3-6-14/h1-3,5-6,20H,4,7-13H2,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRJVNMSSGCFYCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNC(=O)NCCCC2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-3-(3-phenylpropyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.